Cas no 1493170-62-9 (N4-(3-Methoxypropyl)pyrimidine-4,6-diamine)

• Product Name: N4-(3-Methoxypropyl)pyrimidine-4,6-diamine
• CAS No: 1493170-62-9
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 5047973
• Update Time: 2025-10-28

N4-(3-Methoxypropyl)pyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(3-methoxypropyl)pyrimidine-4,6-diamine
• 4-N-(3-methoxypropyl)pyrimidine-4,6-diamine
• N4-(3-Methoxypropyl)pyrimidine-4,6-diamine

• Inchi： 1S/C8H14N4O/c1-13-4-2-3-10-8-5-7(9)11-6-12-8/h5-6H,2-4H2,1H3,(H3,9,10,11,12)
• InChI Key： WFZXCYSMNRMSQP-UHFFFAOYSA-N
• SMILES： O(C)CCCNC1C=C(N)N=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 133
• XLogP3: 0.4
• Topological Polar Surface Area: 73.1

Additional information on N4-(3-Methoxypropyl)pyrimidine-4,6-diamine

N4-(3-Methoxypropyl)pyrimidine-4,6-diamine: A Comprehensive Overview

N4-(3-Methoxypropyl)pyrimidine-4,6-diamine (CAS No. 1493170-62-9) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its pyrimidine ring structure with two amino groups at positions 4 and 6, and a methoxypropyl substituent at position 4, has garnered attention due to its unique chemical properties and potential applications in various industries. Recent studies have highlighted its role in drug discovery, material synthesis, and as a precursor for advanced chemical intermediates.

The synthesis of N4-(3-Methoxypropyl)pyrimidine-4,6-diamine involves a multi-step process that typically begins with the preparation of pyrimidine derivatives. The introduction of the methoxypropyl group at position 4 is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions and reagents employed. Researchers have optimized these reaction conditions to enhance yield and purity, making this compound more accessible for large-scale production.

One of the most promising applications of N4-(3-Methoxypropyl)pyrimidine-4,6-diamine lies in its use as a building block for bioactive molecules. Its pyrimidine core is a common feature in many pharmaceutical agents, including antiviral drugs and anticancer compounds. For instance, recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in viral replication and cancer cell proliferation.

In addition to its role in drug discovery, N4-(3-Methoxypropyl)pyrimidine-4,6-diamine has shown potential in materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in catalysis and metal-organic frameworks (MOFs). These MOFs have applications in gas storage, sensing, and catalytic processes, making this compound a valuable asset in the development of advanced materials.

The chemical stability of N4-(3-Methoxypropyl)pyrimidine-4,6-diamine under various conditions has also been a subject of recent research. Studies have shown that it exhibits good thermal stability and resistance to oxidation under mild conditions, which makes it suitable for use in diverse chemical environments. However, its reactivity can be fine-tuned by modifying the substituents on the pyrimidine ring or altering the length of the methoxypropyl chain.

From an environmental standpoint, the synthesis and application of N4-(3-Methoxypropyl)pyrimidine-4,6-diamine have been evaluated for their sustainability. Researchers are exploring greener synthetic routes that minimize waste and energy consumption while maximizing atom economy. These efforts align with the growing demand for eco-friendly chemical processes across industries.

In conclusion, N4-(3-Methoxypropyl)pyrimidine-4,6-diamine (CAS No. 1493170-62-9) is a versatile compound with a wide range of applications in organic chemistry and materials science. Its unique structure and chemical properties make it an invaluable tool for researchers working on drug discovery, catalysis, and advanced materials development. As ongoing studies continue to uncover new insights into its potential uses and optimizations for sustainable synthesis methods.